2-{[1-(furan-3-carbonyl)pyrrolidin-3-yl]oxy}-6-methylpyridine

• IUPAC Name: furan-3-yl-[3-(6-methylpyridin-2-yl)oxypyrrolidin-1-yl]methanone
• InChI: InChI=1S/C15H16N2O3/c1-11-3-2-4-14(16-11)20-13-5-7-17(9-13)15(18)12-6-8-19-10-12/h2-4,6,8,10,13H,5,7,9H2,1H3
• InChI Key: BQCQVYHWNHNWKD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)OC2CCN(C2)C(=O)C3=COC=C3
• Molecular Formula: C15H16N2O3
• Molecular Weight: 272.30 g/mol

Description

The compound “2-{[1-(furan-3-carbonyl)pyrrolidin-3-yl]oxy}-6-methylpyridine” is a complex organic molecule. It contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. The pyrrolidine ring is a common scaffold in medicinal chemistry, used to create compounds for the treatment of various diseases. This particular compound also contains a furan ring and a pyridine ring, both of which are aromatic heterocycles.

Synthesis Analysis

The synthesis of such compounds typically involves the construction of the pyrrolidine ring from different cyclic or acyclic precursors. This can be achieved through various synthetic strategies, including the functionalization of preformed pyrrolidine rings. The stereogenicity of the carbons in the pyrrolidine ring is a significant feature, as different stereoisomers and the spatial orientation of substituents can lead to different biological profiles of drug candidates.

Molecular Structure Analysis

The molecular structure of this compound is characterized by its pyrrolidine ring, furan ring, and pyridine ring. The pyrrolidine ring contributes to the stereochemistry of the molecule and allows for efficient exploration of the pharmacophore space due to sp3 hybridization. The non-planarity of the ring also increases the three-dimensional coverage of the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely involve the functional groups present in the molecule, including the carbonyl group in the furan ring and the pyrrolidine ring. The exact reactions would depend on the specific conditions and reagents used.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the pyrrolidine ring could impact its solubility, stability, and reactivity.

Scientific Research Applications

Anti-tubercular Agents

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Antibacterial Activity

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Antiproliferative Activity

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Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were being developed as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on various factors, including its reactivity, toxicity, and potential for bioaccumulation. These factors would need to be carefully evaluated through laboratory testing and risk assessment.

Future Directions

The future directions for research on this compound could include further exploration of its synthesis, investigation of its potential uses in medicine or other fields, and detailed study of its physical and chemical properties. The development of new synthetic strategies and the design of new pyrrolidine compounds with different biological profiles could also be areas of future research.